4,8-Dinitropyrido[1,2-a]benzimidazole

• Molecular Formula: C11H6N4O4
• Molecular Weight: 258.19 g/mol
• IUPAC Name: 4,8-dinitropyrido[1,2-a]benzimidazole
• InChI: InChI=1S/C11H6N4O4/c16-14(17)7-3-4-8-10(6-7)13-5-1-2-9(15(18)19)11(13)12-8/h1-6H
• InChI Key: RNTIXJGWYCOHMG-UHFFFAOYSA-N
• SMILES: C1=CN2C3=C(C=CC(=C3)[N+](=O)[O-])N=C2C(=C1)[N+](=O)[O-]

Description

4,8-Dinitropyrido[1,2-a]benzimidazole (DNPyPBI) is a heterocyclic compound that has gained significant attention in the field of material science and biomedical research due to its unique chemical properties and potential applications. DNPyPBI has a fused pyridine and benzimidazole ring system with two nitro groups at the 4 and 8 positions. This molecule has a planar structure with a high degree of conjugation, making it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 4,8-Dinitropyrido[1,2-a]benzimidazole involves the inhibition of DNA synthesis and cell proliferation. 4,8-Dinitropyrido[1,2-a]benzimidazole has been shown to intercalate into DNA, which leads to the disruption of DNA replication and transcription. This results in the activation of the DNA damage response pathway, leading to apoptosis and cell death.
Biochemical and Physiological Effects:
4,8-Dinitropyrido[1,2-a]benzimidazole has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 4,8-Dinitropyrido[1,2-a]benzimidazole inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, 4,8-Dinitropyrido[1,2-a]benzimidazole has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription.

Advantages and Limitations for Lab Experiments

The advantages of using 4,8-Dinitropyrido[1,2-a]benzimidazole in lab experiments include its high degree of conjugation, which makes it a promising candidate for the development of organic semiconductors. Additionally, the cytotoxic effects of 4,8-Dinitropyrido[1,2-a]benzimidazole on cancer cells make it a potential candidate for the development of anticancer drugs.
The limitations of using 4,8-Dinitropyrido[1,2-a]benzimidazole in lab experiments include its challenging synthesis and the need for careful optimization of reaction conditions to obtain a high yield of the desired product.

Future Directions

For research on 4,8-Dinitropyrido[1,2-a]benzimidazole could include the development of more efficient synthesis methods, the investigation of its potential as an anticancer agent, and the exploration of its applications in the development of organic semiconductors.
Conclusion:
In conclusion, 4,8-Dinitropyrido[1,2-a]benzimidazole is a promising compound with unique chemical properties that make it a potential candidate for various applications. Its high degree of conjugation makes it a promising candidate for the development of organic semiconductors, while its cytotoxic effects on cancer cells make it a potential candidate for the development of anticancer drugs. Further research on 4,8-Dinitropyrido[1,2-a]benzimidazole could lead to the development of new materials and therapies with significant potential for future applications.

Synthesis Methods

The synthesis of 4,8-Dinitropyrido[1,2-a]benzimidazole involves a multi-step process that starts with the preparation of 4,8-dinitro-1,2,3,4-tetrahydroquinoline. This intermediate is then subjected to a cyclization reaction with o-phenylenediamine to obtain 4,8-Dinitropyrido[1,2-a]benzimidazole. The synthesis of 4,8-Dinitropyrido[1,2-a]benzimidazole is challenging and requires careful optimization of reaction conditions to obtain a high yield of the desired product.

Scientific Research Applications

4,8-Dinitropyrido[1,2-a]benzimidazole has been extensively studied for its potential applications in various fields of research. In material science, 4,8-Dinitropyrido[1,2-a]benzimidazole has been used as a building block for the synthesis of organic semiconductors, which have shown promising results in the development of electronic devices such as solar cells, light-emitting diodes, and field-effect transistors.
In biomedical research, 4,8-Dinitropyrido[1,2-a]benzimidazole has been investigated for its potential as an anticancer agent. Studies have shown that 4,8-Dinitropyrido[1,2-a]benzimidazole exhibits cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer. The mechanism of action of 4,8-Dinitropyrido[1,2-a]benzimidazole involves the induction of apoptosis and cell cycle arrest in cancer cells.